4-[2-(2-Aminoethyl)-1,3-thiazole-4-carbonyl]piperazin-2-one

• IUPAC Name: 4-[2-(2-aminoethyl)-1,3-thiazole-4-carbonyl]piperazin-2-one
• InChI: InChI=1S/C10H14N4O2S/c11-2-1-9-13-7(6-17-9)10(16)14-4-3-12-8(15)5-14/h6H,1-5,11H2,(H,12,15)
• InChI Key: GXMQVZNXSHQVJR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=O)N1)C(=O)C2=CSC(=N2)CCN
• Molecular Formula: C10H14N4O2S
• Molecular Weight: 254.31 g/mol

Description

4-[2-(2-Aminoethyl)-1,3-thiazole-4-carbonyl]piperazin-2-one, also known as TAPI-1, is a small molecule inhibitor that has been extensively studied in scientific research. This compound has been shown to have potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders.

Mechanism of Action

4-[2-(2-Aminoethyl)-1,3-thiazole-4-carbonyl]piperazin-2-one inhibits the activity of proteases by binding to their active site and preventing substrate cleavage. It has been shown to be a potent inhibitor of MMPs, which are involved in the breakdown of extracellular matrix (ECM) proteins. By inhibiting MMP activity, 4-[2-(2-Aminoethyl)-1,3-thiazole-4-carbonyl]piperazin-2-one can prevent the degradation of ECM proteins and inhibit the invasion and metastasis of cancer cells. Additionally, 4-[2-(2-Aminoethyl)-1,3-thiazole-4-carbonyl]piperazin-2-one has been shown to inhibit the shedding of cell surface proteins, including tumor necrosis factor-alpha (TNF-α) and epidermal growth factor receptor (EGFR), which are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
4-[2-(2-Aminoethyl)-1,3-thiazole-4-carbonyl]piperazin-2-one has been shown to have various biochemical and physiological effects. It can inhibit the invasion and metastasis of cancer cells by preventing the degradation of ECM proteins. Additionally, 4-[2-(2-Aminoethyl)-1,3-thiazole-4-carbonyl]piperazin-2-one can inhibit the shedding of cell surface proteins, including TNF-α and EGFR, which are involved in inflammation and cancer progression. 4-[2-(2-Aminoethyl)-1,3-thiazole-4-carbonyl]piperazin-2-one has also been shown to have neuroprotective effects by inhibiting the activity of ADAM10, which is involved in the processing of amyloid precursor protein (APP) and the generation of amyloid beta (Aβ) peptides.

Advantages and Limitations for Lab Experiments

4-[2-(2-Aminoethyl)-1,3-thiazole-4-carbonyl]piperazin-2-one has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and has high potency and selectivity for various proteases. 4-[2-(2-Aminoethyl)-1,3-thiazole-4-carbonyl]piperazin-2-one can be used in various in vitro and in vivo assays to study the role of proteases in various biological processes. However, 4-[2-(2-Aminoethyl)-1,3-thiazole-4-carbonyl]piperazin-2-one also has some limitations for lab experiments. It can be toxic at high concentrations and may have off-target effects on other proteases. Additionally, 4-[2-(2-Aminoethyl)-1,3-thiazole-4-carbonyl]piperazin-2-one may not be effective in inhibiting all types of proteases, and its efficacy may vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for the study of 4-[2-(2-Aminoethyl)-1,3-thiazole-4-carbonyl]piperazin-2-one. First, further studies are needed to investigate the efficacy of 4-[2-(2-Aminoethyl)-1,3-thiazole-4-carbonyl]piperazin-2-one in various diseases, including cancer, inflammation, and neurodegenerative disorders. Second, the development of more potent and selective protease inhibitors based on the structure of 4-[2-(2-Aminoethyl)-1,3-thiazole-4-carbonyl]piperazin-2-one could lead to the discovery of new therapeutic agents. Third, the identification of new protease targets and the elucidation of their roles in various biological processes could provide new insights into disease pathogenesis and potential therapeutic targets. Finally, the development of new drug delivery systems could improve the efficacy and specificity of 4-[2-(2-Aminoethyl)-1,3-thiazole-4-carbonyl]piperazin-2-one and other protease inhibitors in clinical applications.

Synthesis Methods

4-[2-(2-Aminoethyl)-1,3-thiazole-4-carbonyl]piperazin-2-one can be synthesized using a simple two-step reaction. The first step involves the condensation of 2-mercaptoethylamine with ethyl chloroformate to form 2-(2-mercaptoethyl) ethyl carbamate. In the second step, the resulting compound is reacted with piperazine and 2-chloro-1,3-thiazole-4-carbonyl chloride to yield 4-[2-(2-Aminoethyl)-1,3-thiazole-4-carbonyl]piperazin-2-one.

Scientific Research Applications

4-[2-(2-Aminoethyl)-1,3-thiazole-4-carbonyl]piperazin-2-one has been extensively studied in scientific research due to its potential therapeutic applications. It has been shown to inhibit the activity of various proteases, including matrix metalloproteinases (MMPs), ADAMs (a disintegrin and metalloproteinase), and ADAMTSs (a disintegrin and metalloproteinase with thrombospondin motifs). These proteases are involved in various biological processes, including cell migration, invasion, angiogenesis, and inflammation. Therefore, 4-[2-(2-Aminoethyl)-1,3-thiazole-4-carbonyl]piperazin-2-one has been investigated as a potential therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative disorders.